4-(1-Hydroxy-propyl)-benzoic acid methyl ester

• Molecular Formula: C11H14O3
• Molecular Weight: 194.23 g/mol
• IUPAC Name: methyl 4-(1-hydroxypropyl)benzoate
• InChI: InChI=1S/C11H14O3/c1-3-10(12)8-4-6-9(7-5-8)11(13)14-2/h4-7,10,12H,3H2,1-2H3
• InChI Key: PXYGLABZHNURPQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=C(C=C1)C(=O)OC)O

Description

4-(1-Hydroxy-propyl)-benzoic acid methyl ester is a useful research compound. Its molecular formula is C11H14O3 and its molecular weight is 194.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-formyl-benzoic acid methyl ester (3.0 g, 18.3 mmol) in THF (10 mL) at 0° C. is added ethylmagnesium bromide (2M, 10 mL). After stirring at room temperature for 2 hours, it is quenched with saturated ammonium chloride, extracted with EtOAc. The organic is concentrated to give the titled compound as colorless oil: 2.2 g (62%).